1-(5-Isoquinolinesulfonyl)-4-benzoylpiperazine

• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol
• IUPAC Name: (4-isoquinolin-5-ylsulfonylpiperazin-1-yl)-phenylmethanone
• InChI: InChI=1S/C20H19N3O3S/c24-20(16-5-2-1-3-6-16)22-11-13-23(14-12-22)27(25,26)19-8-4-7-17-15-21-10-9-18(17)19/h1-10,15H,11-14H2
• InChI Key: UNKUGCCLZXXHQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC4=C3C=CN=C4

Description

1-(5-Isoquinolinesulfonyl)-4-benzoylpiperazine is a useful research compound. Its molecular formula is C20H19N3O3S and its molecular weight is 381.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In 50 ml of chloroform were added 2.77 g of 1-(5-isoquinolinesulfonyl)piperazine, i.e., Compound 35 and 1.54 g of anhydrous potassium carbonate, and to the mixture was added dropwise 1.70 g of benzoyl chloride under cooling with ice, and the mixture was stirred at a temperature of 15° C. to 20° C. for three hours. The reaction solution was washed with a 1N aqueous sodium hydroxide solution, then with water and dried with anhydrous magnesium sulfate. After the chloroform was distilled therefrom, the residue thus obtained was subjected to a silica gel column chromatography (silica gel: 70 g; solvent: chloroform) to give 2.7 g of 1-(5-isoquinolinesulfonyl)-4-benzoylpiperazine, i.e., Compound (58) in a yield of 71%.